Cas no 2764016-98-8 (3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2764016-98-8
• MF: C₁₄H₁₆BrNO₅
• MW: 358.184543609619
• CID: 5562236
• PubChem ID: 165999540
• Update Time: 2025-05-21

3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2764016-98-8
• EN300-37343015
• 3-(3-bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H16BrNO5/c1-3-6-21-14(19)16-11(8-13(17)18)9-4-5-12(20-2)10(15)7-9/h3-5,7,11H,1,6,8H2,2H3,(H,16,19)(H,17,18)
• InChI Key： WYZUPJLPRJEIRK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CC(=O)O)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 357.02119g/mol
• Monoisotopic Mass: 357.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2764016-98-8)

The compound 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2764016-98-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo-methoxyphenyl moiety and a propanoic acid backbone, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition.

In recent years, the demand for custom synthesis intermediates like 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has surged, driven by advancements in precision medicine and green chemistry. This compound’s allyloxycarbonyl group offers versatility in further functionalization, aligning with the growing trend of sustainable chemical processes. Laboratories and manufacturers are exploring its use in peptide coupling and prodrug development, addressing key challenges in bioavailability and targeted delivery.

The CAS No. 2764016-98-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its brominated aromatic ring enhances electrophilic reactivity, making it a candidate for cross-coupling reactions—a hot topic in catalysis research. Additionally, the methoxy group contributes to metabolic stability, a critical factor in medicinal chemistry optimization.

From an SEO perspective, queries such as "synthesis of bromo-methoxyphenyl derivatives" or "applications of propanoic acid intermediates" highlight user interest in practical methodologies. This compound’s role in bioconjugation and small-molecule probes also aligns with trending searches like "click chemistry reagents" and "fluorescent labeling agents." Its compatibility with microwave-assisted synthesis further caters to the demand for time-efficient protocols.

Quality control and analytical characterization of 3-(3-Bromo-4-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid are critical for reproducibility. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, addressing frequent user questions about "purity standards for research chemicals." Storage recommendations (e.g., anhydrous conditions) and handling precautions are also widely discussed, ensuring safe utilization in bench-scale experiments.

In conclusion, CAS No. 2764016-98-8 represents a convergence of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to material science—underscore its importance in addressing contemporary scientific challenges. As research evolves, this compound is poised to play a pivotal role in breakthroughs tied to personalized therapeutics and environmentally friendly synthesis.